(2R)-2-amino-5,5-difluoropentanamide hydrochloride
Overview
Description
(2R)-2-amino-5,5-difluoropentanamide hydrochloride, also known as (2R)-2-amino-5,5-difluoropentanamide HCl, is an organic compound with a molecular formula of C5H11ClF2N2O. It is a white crystalline solid that is soluble in water and methanol. This compound is used in a variety of scientific research applications, including the synthesis of other compounds, as well as in biochemical and physiological studies.
Scientific Research Applications
(2R)-2-amino-5,5-difluoropentanamide HCl has a variety of uses in scientific research. It can be used as a building block for the synthesis of other compounds, such as 5-fluoro-2-amino-3-methylpentanoic acid. It has also been used in biochemical and physiological studies, such as to investigate the effects of the compound on the activity of the enzyme acetylcholinesterase.
Mechanism of Action
The mechanism of action of (2R)-2-amino-5,5-difluoropentanamide HCl is not yet fully understood. However, it is believed that the compound binds to the active site of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine. This binding disrupts the activity of the enzyme, resulting in an increase in the levels of acetylcholine in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-amino-5,5-difluoropentanamide HCl have been studied in a number of studies. It has been shown to have an inhibitory effect on the activity of acetylcholinesterase, resulting in an increase in the levels of acetylcholine in the body. This can lead to increased muscle contractions and increased heart rate. Additionally, the compound has been shown to have anticonvulsant and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using (2R)-2-amino-5,5-difluoropentanamide HCl in laboratory experiments include its relatively low cost, its high solubility in water and methanol, and its stability over a wide range of pH values. However, there are some limitations to its use, such as its potential to cause irritation to the skin and eyes, and its potential to be toxic in high concentrations.
Future Directions
There are a number of potential future directions for research on (2R)-2-amino-5,5-difluoropentanamide HCl. These include further investigation into the biochemical and physiological effects of the compound, as well as studies into potential therapeutic applications. Additionally, further research could be conducted into the synthesis of derivatives of the compound, and into the development of new methods for its synthesis. Finally, studies into the potential adverse effects of the compound could be conducted to ensure its safe use in laboratory experiments.
Synthesis Methods
(2R)-2-amino-5,5-difluoropentanamide HCl can be synthesized from the reaction of 2-amino-5,5-difluoropentanamide and hydrochloric acid. The reaction is carried out in a basic medium, such as aqueous sodium hydroxide, to ensure complete conversion. The resulting product is a white crystalline solid that is soluble in water and methanol.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-5,5-difluoropentanamide hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2-difluoro-1,3-dimethylimidazolidine-4,5-dione", "ethyl 2-bromoacetate", "ammonium hydroxide", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Ethyl 2-bromoacetate is reacted with 2,2-difluoro-1,3-dimethylimidazolidine-4,5-dione in the presence of sodium hydroxide and ethanol to form ethyl 2-(2,2-difluoro-1,3-dimethylimidazolidin-4-yl)acetate.", "Step 2: The ethyl ester is then hydrolyzed with ammonium hydroxide to form (2R)-2-amino-5,5-difluoropentanoic acid.", "Step 3: The acid is then converted to the amide by reacting it with thionyl chloride and then with ammonia.", "Step 4: The amide is then treated with hydrochloric acid to form the hydrochloride salt of (2R)-2-amino-5,5-difluoropentanamide." ] } | |
| 2757961-69-4 | |
Molecular Formula |
C5H11ClF2N2O |
Molecular Weight |
188.6 |
Purity |
95 |
Origin of Product |
United States |
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